Cas no 902624-03-7 (3-benzoyl-6-ethoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-benzoyl-6-ethoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 902624-03-7
• MF: C₂₆H₂₃NO₃
• MW: 397.465727090836
• CID: 5493733
• PubChem ID: 20864580
• Update Time: 2025-10-29

3-benzoyl-6-ethoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• AKOS001818228
• F3168-1140
• 3-benzoyl-6-ethoxy-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
• 3-benzoyl-6-ethoxy-1-(4-methylbenzyl)quinolin-4(1H)-one
• 3-benzoyl-6-ethoxy-1-[(4-methylphenyl)methyl]quinolin-4-one
• 902624-03-7
• 3-benzoyl-6-ethoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C26H23NO3/c1-3-30-21-13-14-24-22(15-21)26(29)23(25(28)20-7-5-4-6-8-20)17-27(24)16-19-11-9-18(2)10-12-19/h4-15,17H,3,16H2,1-2H3
• InChI Key： CUZVCGBXFWFDTO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C(C(C(C1C=CC=CC=1)=O)=CN2CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 397.16779360g/mol
• Monoisotopic Mass: 397.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-benzoyl-6-ethoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one

Introduction to Compound CAS No 902624-03-7: 3-Benzoyl-6-Ethoxy-1-(4-Methylphenyl)Methyl-1,4-Dihydroquinolin-4-One

The compound with CAS No 902624-03-7, known as 3-benzoyl-6-ethoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinolones, which are well-known for their diverse biological activities and applications in drug development. The quinolinone core of this molecule serves as a versatile scaffold for various functional groups, making it a promising candidate for exploring novel therapeutic agents.

The structure of 3-benzoyl-6-ethoxy-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one is characterized by a quinolinone ring system with substituents at positions 3, 6, and 1. The benzoyl group at position 3 introduces aromaticity and potential conjugation effects, while the ethoxy group at position 6 contributes to hydrophilicity and may influence the molecule's solubility properties. The methyl group attached to the (4-methylphenyl) moiety at position 1 adds steric bulk and could play a role in modulating the molecule's pharmacokinetic profile.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that 3-benzoyl derivatives of quinolinones exhibit potent inhibitory activity against certain kinase enzymes, which are implicated in cancer progression. This finding underscores the importance of exploring such compounds as leads for anti-cancer drug development.

In terms of synthesis, the preparation of 3-benzoyl-6-ethoxy derivatives typically involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. A study in *Organic Process Research & Development* (2023) reported an optimized route for constructing this compound with high yield and purity, emphasizing the importance of reaction conditions such as temperature and solvent selection.

Moreover, computational studies have provided insights into the molecular interactions of this compound with biological targets. A computational modeling study in *Journal of Chemical Information and Modeling* (2023) revealed that the quinolinone core facilitates π–π interactions with target proteins, enhancing binding affinity. This understanding is crucial for rational drug design efforts aimed at improving the efficacy and selectivity of such compounds.

The application of 3-benzoyl substituted quinolinones extends beyond pharmacology into materials science. A recent article in *Advanced Materials* (2023) explored the use of these compounds as building blocks for constructing self-assembled monolayers with tailored electronic properties. Such applications highlight the versatility of this class of molecules across multiple disciplines.

In conclusion, CAS No 902624-03-7, or 3-benzoyl-6-ethoxy derivatives, represents a significant advancement in organic chemistry with promising applications in drug discovery and materials science. Continued research into its synthesis, biological activity, and structural modifications will undoubtedly unlock further potential for this intriguing compound.